N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.5]dec-1-en-4-yl)acetamide
• InChI: InChI=1S/C24H27N3O2/c1-18-10-12-19(13-11-18)16-25-21(28)17-27-23(29)22(20-8-4-2-5-9-20)26-24(27)14-6-3-7-15-24/h2,4-5,8-13H,3,6-7,14-17H2,1H3,(H,25,28)
• InChI Key: UBNDJXRNGRWFLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C(=NC23CCCCC3)C4=CC=CC=C4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide is a chemical compound that has been of interest to scientists due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide is not fully understood. However, it is believed that this compound may exert its biological effects by interacting with specific cellular targets, such as enzymes or receptors.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide has been shown to exhibit a range of biochemical and physiological effects. For example, this compound has been shown to have antimicrobial activity against a variety of bacterial and fungal species. Additionally, N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide has been shown to have anticancer activity in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide in lab experiments is its ability to exhibit a range of biological activities. This makes it a useful tool for studying various cellular processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide. One area of interest is the development of new synthetic methods for this compound, which may allow for the production of larger quantities for further study. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry. Finally, there is a need for further studies to investigate the toxicity and safety of N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide, which may have implications for its use in clinical settings.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide involves the reaction of 4-methylbenzylamine with 2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-ene-1-acetic acid in the presence of a suitable catalyst. This reaction results in the formation of the desired compound, which can be purified using standard techniques.

Scientific Research Applications

N-(4-methylbenzyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetamide has been the subject of extensive scientific research due to its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties.